Cas no 71412-00-5 (Naphthalenesulfonicacid, 8-amino-1-(4-methylphenyl)- (9CI))

Naphthalenesulfonicacid, 8-amino-1-(4-methylphenyl)- (9CI) structure
71412-00-5 structure
Product Name:Naphthalenesulfonicacid, 8-amino-1-(4-methylphenyl)- (9CI)
CAS No:71412-00-5
MF:C17H15NO3S
MW:313.370903253555
CID:568428
PubChem ID:44151939
Update Time:2025-04-19

Naphthalenesulfonicacid, 8-amino-1-(4-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Naphthalenesulfonicacid, 8-amino-1-(4-methylphenyl)- (9CI)
    • 8-amino-1-(p-tolyl)naphthalenesulphonic acid
    • 8-amino-1-(4-methylphenyl)naphthalene-2-sulfonic acid
    • EINECS 275-408-7
    • 4-Methylphenyl 8-aminonaphthalene-1-sulfonate
    • 8-AMINO-1-(P-TOLYL)NAPHTHALENESULFONIC ACID
    • 71412-00-5
    • DTXSID20991764
    • Inchi: 1S/C17H15NO3S/c1-12-8-10-14(11-9-12)21-22(19,20)16-7-3-5-13-4-2-6-15(18)17(13)16/h2-11H,18H2,1H3
    • InChI Key: JULFGFUYKONKMF-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=CC=CC(=C12)N)(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 315.09301
  • Monoisotopic Mass: 313.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 80.39
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